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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methoxyacetamide (CAS Number: 5806-90-6) is a chemical compound belonging to the
class of N-alkoxyamides. This technical guide provides a comprehensive overview of its
chemical and physical properties, detailed experimental protocols for its synthesis, and a
discussion of its known and potential biological activities. The information is presented to
support researchers, scientists, and professionals in the field of drug development in their
understanding and utilization of this compound. All quantitative data is summarized in
structured tables for ease of reference, and key processes are visualized using workflow
diagrams.

Chemical and Physical Properties

N-Methoxyacetamide is a colorless to pale yellow liquid with a mild odor. It is soluble in water
and organic solvents.[1] The fundamental properties of N-Methoxyacetamide are summarized
in the tables below.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 5806-90-6
Molecular Formula C3H7NO2

Molecular Weight

89.09 g/mol [2]

IUPAC Name N-methoxyacetamide
Acetamide, N-methoxy-; N-Methoxyethanamide;
Hydroxylamine, N-acetyl-O-methyl-; Methyl
Synonyms .
acetohydroxamate; O-Methylacetohydroxamic
acid[1][2]
inChi INChI=1S/C3H7NO2/c1-3(5)4-6-2/h1-2H3,
n
(H,4,5)
InChiKey SOZXKDHEWJIXRKV-UHFFFAQYSA-N
SMILES CC(=O)NOC

Table 2: Physical Properties

Property Value Source
Appearance Colorless to pale yellow liquid [1]
Melting Point 92 °C [3]
Density 0.986 g/cm? [4]
Refractive Index 1.387 [4]

Soluble in water and organic

Solubility .
solvents

[1]

Safety and Hazard Information

N-Methoxyacetamide is classified as a flammable liquid and may cause skin and respiratory

irritation. Appropriate safety precautions should be taken when handling this compound.
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Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[2]
Skin corrosion/irritation H315: Causes skin irritation[2]
Serious eye damage/eye irritation H319: Causes serious eye irritation[2]

Specific target organ toxicity, single exposure; ) o
i o H335: May cause respiratory irritation[2]
Respiratory tract irritation

GHS Pictograms:

l#.Flame#.Exclamation Mark

Experimental Protocols
Synthesis of N-Methoxyacetamide

A patented method for the preparation of N-Methoxyacetamide involves the methylation of
acetohydroxamic acid.

Reaction: Acetohydroxamic acid reacts with dimethyl sulfate in an aqueous solution to yield N-
Methoxyacetamide. The pH of the reaction is controlled between 7 and 9 using sodium
bicarbonate and sodium hydroxide.[5]

Experimental Procedure:

Prepare an aqueous solution of acetohydroxamic acid.

» In a separate vessel, prepare a mixed aqueous solution of sodium bicarbonate and sodium
hydroxide. The molar ratio of sodium bicarbonate to sodium hydroxide should be in the range
of 0.03-0.09:1.[5]

e Add the mixed aqueous solution and dimethyl sulfate dropwise to the acetohydroxamic acid
solution. The addition of both solutions should be done concurrently.[5]

e Maintain the pH of the reaction mixture between 7 and 9 throughout the addition.[5]
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 After the addition is complete, the N-methoxyacetamide can be isolated from the reaction

mixture.

Starting Materials

Acetohydroxamic Acid
(in water)
Dimethyl Sulfate

Sodium Bicarbonate &
Sodium Hydroxide Solution

Reaction Step

K Methylation Reaction
(pH 7-9)

Product

(N—Methoxyacetamide)

‘ pH control

Click to download full resolution via product page
Caption: Synthesis workflow for N-Methoxyacetamide.

Biological Activity and Potential Applications

Currently, there is limited publicly available information specifically detailing the biological
activities of N-Methoxyacetamide. However, the broader class of hydroxamates, to which O-
methylacetohydroxamic acid (a synonym for N-Methoxyacetamide) belongs, is known for a

wide range of biological activities.

Hydroxamic acid derivatives are recognized for their ability to chelate metals, particularly iron.
This property can lead to antioxidant and antimicrobial effects.[4] Furthermore, their capacity to
inhibit metallo-enzymes gives them a diverse pharmacological profile, including potential
antimicrobial, anti-inflammatory, and antitumor activities.[4] Some hydroxamates can also
generate nitric oxide, which may result in hypotensive activity.[4]

Given these general properties of hydroxamates, N-Methoxyacetamide could be a candidate
for screening in various biological assays to explore its potential as a therapeutic agent or a
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tool for chemical biology research. Its relatively simple structure makes it an attractive starting
point for the development of more complex derivatives.
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Caption: Potential biological activities of N-Methoxyacetamide.

Conclusion

N-Methoxyacetamide is a small molecule with well-defined chemical and physical properties.
While specific data on its biological activity is not extensive, its structural relation to the
hydroxamate class of compounds suggests potential for a range of pharmacological effects.
The synthesis protocol outlined in this guide provides a clear pathway for its preparation,
enabling further investigation by researchers in drug discovery and development. Future
studies are warranted to fully elucidate the biological profile of N-Methoxyacetamide and its

potential as a lead compound or research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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